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Flumequine is a fluoroquinolone antibiotic. It is active against S. aureus, S. pyogenes, B. subtilis, E. coli, P. aeruginosa, S. faecalis, and K. pneumoniae (MICs = 1-100 µg/ml). Flumequine is also active against field isolates of B. hyodysenteriae (MICs = 6.25-200 µg/ml). It inhibits DNA gyrase, disrupting supercoiling of bacterial DNA to block transcription and replication. In vivo, flumequine (50 mg/kg) increases survival in rat models of P. vulgaris-induced urinary tract infection and P. mirabilis-induced prostatitis. Formulations containing flumequine have been used in the treatment of urinary tract infections in veterinary medicine.
Chemical structure: fluoroquinolone
Flumequine, also known as apurone or FLM, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a ...